4-(2-Hydroxyethyl)-1-methylcyclohexan-1-ol
Overview
Description
4-(2-hydroxyethyl)-1-methylcyclohexan-1-ol, more commonly referred to as Methylcyclohexanol (MCH), is a cyclic alcohol derived from the cyclohexane ring system and is a mixture of diastereomers. It is a colorless, low-boiling liquid with a faint aromatic odor and is used in the production of many industrial chemicals, such as solvents, surfactants, and fragrances. Its unique properties make it an attractive molecule for use in a variety of scientific and industrial applications.
Scientific Research Applications
Methylcyclohexanol has been widely used in scientific research, particularly in the fields of organic chemistry and biochemistry. It has been used as a reagent in a variety of organic reactions, including the synthesis of pharmaceuticals, fragrances, and other organic compounds. Additionally, it has been used in the synthesis of several biologically active compounds, such as antibiotics, hormones, and neurotransmitters. It has also been used in the synthesis of a variety of polymers, including polyurethanes, polyesters, and polyamides.
Mechanism of Action
Methylcyclohexanol has several different mechanisms of action. In organic chemistry, it can act as a nucleophile, attacking electrophilic substrates and forming covalent bonds. In biochemistry, it can act as an enzyme inhibitor, preventing the action of enzymes by binding to their active sites. Additionally, it can act as a proton acceptor, allowing for the transfer of protons from one molecule to another.
Biochemical and Physiological Effects
Methylcyclohexanol has several biochemical and physiological effects. It has been shown to act as a central nervous system depressant, reducing the activity of neurons in the brain and spinal cord. Additionally, it has been shown to act as an anti-inflammatory agent, reducing inflammation in the body. It has also been shown to possess anticonvulsant properties, reducing the frequency and severity of seizures. Finally, it has been shown to possess analgesic properties, reducing the sensation of pain.
Advantages and Limitations for Lab Experiments
Methylcyclohexanol has several advantages and limitations for use in laboratory experiments. One of the main advantages is its low boiling point, which makes it easy to work with and allows for the use of low-temperature reactions. Additionally, its low toxicity makes it a safe and effective reagent for use in organic synthesis. However, it is also relatively expensive, making it difficult to use in large-scale reactions. Additionally, its low solubility in water limits its use in aqueous solutions.
Future Directions
There are several potential future directions for the use of Methylcyclohexanol. One potential direction is the development of new methods for its synthesis, such as the use of renewable sources of energy or the use of alternative catalysts. Additionally, it could be used in the synthesis of new pharmaceuticals or biologically active compounds. Finally, it could be used in the development of new polymers or materials for use in industrial applications.
Synthesis Methods
Methylcyclohexanol can be synthesized by several different methods. The most common method is the catalytic hydrogenation of the corresponding cyclohexanone. This reaction is typically carried out in the presence of a palladium catalyst, such as palladium on carbon, and is conducted in an aqueous solution of sodium hydroxide. The reaction produces a mixture of diastereomers, which can be separated by column chromatography. Another method of synthesis is the reaction of cyclohexanone with ethylene oxide in the presence of a base catalyst. This method produces a single diastereomer of 4-(2-Hydroxyethyl)-1-methylcyclohexan-1-ol, which can be further purified by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2-hydroxyethyl)-1-methylcyclohexan-1-ol, Mixture of diastereomers involves the conversion of a cyclohexanone derivative to the desired alcohol through a series of chemical reactions.", "Starting Materials": [ "Cyclohexanone", "2-bromoethanol", "Methylmagnesium bromide", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Methanol", "Water" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with 2-bromoethanol in the presence of sodium hydroxide to form 4-(2-bromoethyl)cyclohexanone.", "Step 2: Methylmagnesium bromide is added to the reaction mixture from step 1 to form the corresponding Grignard reagent.", "Step 3: The Grignard reagent is then treated with hydrochloric acid to form the alcohol intermediate, 4-(2-hydroxyethyl)cyclohexanone.", "Step 4: The alcohol intermediate is reduced with sodium borohydride to form the desired alcohol, 4-(2-hydroxyethyl)-1-methylcyclohexan-1-ol, Mixture of diastereomers.", "Step 5: The product is purified by extraction with diethyl ether and washing with water and methanol." ] } | |
CAS RN |
1823336-75-9 |
Molecular Formula |
C9H18O2 |
Molecular Weight |
158.24 g/mol |
IUPAC Name |
4-(2-hydroxyethyl)-1-methylcyclohexan-1-ol |
InChI |
InChI=1S/C9H18O2/c1-9(11)5-2-8(3-6-9)4-7-10/h8,10-11H,2-7H2,1H3 |
InChI Key |
GRLYZCBIETWTTD-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CCC(CC1)CCO)O |
Purity |
95 |
Origin of Product |
United States |
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